1,3-Dielaidin

• CAS No.: 98168-52-6
• Product Name: 1,3-Dielaidin
• Molecular Formula: C39H72O5
• Molecular Weight: 621 g/mol
• IUPAC Name: [2-hydroxy-3-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• Standard InChI: InChI=1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17+,20-18+
• Standard InChIKey: DRAWQKGUORNASA-XPWSMXQVSA-N
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC(=O)OCC(O)COC(=O)CCCCCCC/C=C/CCCCCCCC
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O
• Physical Description: Liquid; OtherSolid
• Synonyms: (+--)-1,2-diolein; (+--)-1,2-dioleoylglycerol; 1,2-diolein; 1,2-dioleoyl-dl-glycerol; 1,2-dioleoyl-rac-glycerol; 1,2-dioleoylglycerol; 1,2-glyceryl dioleate; 9-octadecenoic acid (9Z)-, 1,1'-(1-(hydroxymethyl)-1,2-ethanediyl) ester; 9-octadecenoic acid (9Z)-, 1-(hydroxymethyl)-1,2-ethanediyl ester; 9-octadecenoic acid (9Z)-, diester with 1,2,3-propanetriol; 9-octadecenoic acid (Z)-, 1-(hydroxymethyl)-1,2-ethanediyl ester; di-oleoylglycerol; diolein; dioleoylglycerol; glycerol dioleate; glyceryl 1,2-dioleate; oleic acid diglyceride; olein, 1,2-di-
• PubChem Compound: 5316908
• Last Modified: Nov 12 2021